Cas no 1258639-83-6 (6-fluoro-1H,2H,3H,4H,5H-pyrido4,3-bindole hydrochloride)

• Product Name: 6-fluoro-1H,2H,3H,4H,5H-pyrido4,3-bindole hydrochloride
• CAS No: 1258639-83-6
• MF: C₁₁H₁₂ClFN₂
• MW: 226.677784919739
• CID: 5558690
• Update Time: 2025-05-21

6-fluoro-1H,2H,3H,4H,5H-pyrido4,3-bindole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1H,2H,3H,4H,5H-pyrido[4,3-b]indole hydrochloride
• 6-fluoro-1H,2H,3H,4H,5H-pyrido[4,3-B]indole HCl
• 6-fluoro-1H,2H,3H,4H,5H-pyrido4,3-bindole hydrochloride

• Inchi： 1S/C11H11FN2.ClH/c12-9-3-1-2-7-8-6-13-5-4-10(8)14-11(7)9;/h1-3,13-14H,4-6H2;1H
• InChI Key： WYRAOBXXXLBTPK-UHFFFAOYSA-N
• SMILES： FC1C=CC=C2C3CNCCC=3NC=12.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 6-fluoro-1H,2H,3H,4H,5H-pyrido4,3-bindole hydrochloride

Comprehensive Overview of 6-fluoro-1H,2H,3H,4H,5H-pyrido[4,3-b]indole hydrochloride (CAS No. 1258639-83-6)

The compound 6-fluoro-1H,2H,3H,4H,5H-pyrido[4,3-b]indole hydrochloride (CAS No. 1258639-83-6) is a fluorinated derivative of the pyridoindole family, which has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the fluoro substitution and the pyrido[4,3-b]indole core, make it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds like 6-fluoro-1H,2H,3H,4H,5H-pyrido[4,3-b]indole hydrochloride has surged due to their enhanced bioavailability and metabolic stability. Fluorination is a common strategy in medicinal chemistry to improve the pharmacokinetic properties of drug candidates. The pyridoindole moiety, on the other hand, is known for its versatility in interacting with biological targets, making it a valuable building block for drug design. This combination of features positions CAS No. 1258639-83-6 as a compound of high interest in the pharmaceutical industry.

One of the key areas where 6-fluoro-1H,2H,3H,4H,5H-pyrido[4,3-b]indole hydrochloride is being explored is in the development of central nervous system (CNS) therapeutics. The fluoro group can influence the compound's ability to cross the blood-brain barrier, a critical factor for CNS-targeted drugs. Additionally, the pyrido[4,3-b]indole core has shown affinity for various neurotransmitter receptors, suggesting potential applications in treating conditions such as anxiety, depression, and neurodegenerative diseases. These attributes align with the growing focus on mental health and neurological disorders in modern healthcare.

Another hot topic in the scientific community is the role of fluorinated compounds in addressing antibiotic resistance. While 6-fluoro-1H,2H,3H,4H,5H-pyrido[4,3-b]indole hydrochloride is not an antibiotic itself, its structural features could inspire the design of new antimicrobial agents. The fluoro substitution is often used to enhance the potency and selectivity of antimicrobial compounds, and the pyridoindole scaffold could provide a novel mechanism of action. This aligns with the urgent need for innovative solutions to combat resistant pathogens.

From a synthetic chemistry perspective, the preparation of 6-fluoro-1H,2H,3H,4H,5H-pyrido[4,3-b]indole hydrochloride involves multi-step reactions that highlight the challenges and opportunities in modern organic synthesis. The introduction of the fluoro group typically requires specialized reagents and conditions, while the construction of the pyrido[4,3-b]indole core demands careful control of regioselectivity and stereochemistry. These synthetic hurdles are a focal point for researchers aiming to optimize the production of this compound for large-scale applications.

In the context of green chemistry, there is increasing interest in developing sustainable methods for synthesizing fluorinated compounds like CAS No. 1258639-83-6. Traditional fluorination techniques often involve hazardous reagents, prompting the exploration of eco-friendly alternatives such as electrochemical fluorination or biocatalysis. The pharmaceutical industry is under pressure to reduce its environmental footprint, and innovations in this area could make 6-fluoro-1H,2H,3H,4H,5H-pyrido[4,3-b]indole hydrochloride more accessible and sustainable.

The analytical characterization of 6-fluoro-1H,2H,3H,4H,5H-pyrido[4,3-b]indole hydrochloride is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography are employed to confirm its structure and purity. These analyses are essential for ensuring the compound's suitability for further research and development, particularly in regulatory submissions for preclinical studies.

Looking ahead, the potential applications of 6-fluoro-1H,2H,3H,4H,5H-pyrido[4,3-b]indole hydrochloride extend beyond pharmaceuticals. Its unique properties could be leveraged in materials science, such as in the development of organic semiconductors or fluorescent probes. The pyrido[4,3-b]indole core, with its conjugated system, offers interesting electronic properties that could be exploited in optoelectronic devices. This interdisciplinary potential makes CAS No. 1258639-83-6 a compound worth watching in multiple scientific fields.

In conclusion, 6-fluoro-1H,2H,3H,4H,5H-pyrido[4,3-b]indole hydrochloride (CAS No. 1258639-83-6) represents a fascinating intersection of chemistry, biology, and materials science. Its structural features, including the fluoro group and the pyrido[4,3-b]indole scaffold, offer numerous opportunities for innovation in drug discovery, antimicrobial research, and beyond. As scientific advancements continue to unfold, this compound is poised to play a significant role in addressing some of the most pressing challenges in healthcare and technology.